2-Methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole dihydrochloride

• Molecular Formula: C7H13Cl2N3O
• Molecular Weight: 226.10 g/mol
• SMILES: CC1=NN=C(O1)C2(CNC2)C.Cl.Cl
• InChI: InChI=1S/C7H11N3O.2ClH/c1-5-9-10-6(11-5)7(2)3-8-4-7;;/h8H,3-4H2,1-2H3;2*1H
• InChIKey: CLQFZRYQEARPMO-UHFFFAOYSA-N

2-Methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole Dihydrochloride: Compound-Class Context and Procurement-Relevant Identity

2-Methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole dihydrochloride (CAS 2060036-13-5) is a disubstituted 1,3,4-oxadiazole bearing a 2-methyl group and a 5-(3-methylazetidin-3-yl) substituent, supplied as the bis-hydrochloride salt [1]. The 1,3,4-oxadiazole-azetidine scaffold falls within the Markush structures of multiple patent families claiming histone deacetylase 6 (HDAC6) inhibitory activity, including EP3976604A1 and KR-102537616-B1 [2][3]. The compound is commercially available as a research-scale screening compound from Enamine (catalog EN300-331750), with its dihydrochloride salt form distinguishing it from the more commonly listed monohydrochloride analog (CAS 2059999-75-4, EN300-323149) [1].

1

Salt-Form Identity Dihydrochloride salt with defined stoichiometry for assay-ready preparation.

2

Patent-Aligned Scaffold 1,3,4-oxadiazole-azetidine core matches HDAC6 inhibitor Markush claims.

3

Purity Context Supplier-reported purity profile suitable for hit-confirmation workflows.

• [1] Enamine Ltd. Product listing: 2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole dihydrochloride, Catalog No. EN300-331750. Pricing and availability accessed via Kuujia.com aggregator. View Source
• [2] EP3976604A1 – Composés dérivés de 1,3,4-oxadiazole utilisés comme inhibiteurs d'histone désacétylase 6, et composition pharmaceutique les comprenant. European Patent Office, filed 2020-05-29. View Source
• [3] KR-102537616-B1 – 1,3,4-Oxadiazole Derivative Compounds as Histone Deacetylase 6 Inhibitor, and the Pharmaceutical Composition Comprising the Same. Korean Intellectual Property Office. View Source

Why a 2-Methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole Dihydrochloridine Cannot Be Replaced by a Generic In-Class Analog

Within the 1,3,4-oxadiazole chemical space, even minor peripheral substitutions produce substantial shifts in target engagement profiles. Patent disclosures (e.g., EP3976604A1) demonstrate that the identity of the heterocyclic substituent at the oxadiazole 2-position (methyl vs. pyridinyl vs. oxanyl) dictates HDAC6 isoform selectivity and the degree of off-target Class I HDAC inhibition [1]. The 3-methylazetidine moiety introduces a conformationally constrained sp³-rich basic center whose protonation state—and therefore solubility, permeability, and salt-form handling characteristics—differs between the dihydrochloride and monohydrochloride salts [2]. A researcher who substitutes the 2-methyl dihydrochloride with, for example, the 2-(oxan-4-yl) dihydrochloride analog (CAS 2059932-29-3) or the 2-pyridinyl variant (CAS 2060040-96-0) is unknowingly changing a different chemical entity whose HDAC6 potency, CYP inhibition liability, and physicochemical profile cannot be assumed equivalent without direct comparative data .

2-Substituent Variability

Replacing the 2-methyl with pyridinyl or oxanyl may shift HDAC6 isoform selectivity and off-target inhibition profile.

Salt-Form Mismatch

The monohydrochloride analog differs in stoichiometry and purity context, potentially introducing assay variability compared to the dihydrochloride.

Physicochemical Handling

The 3-methylazetidine protonation state influences solubility and permeability; direct substitution with a different salt form may alter experimental outcomes.

• [1] EP3976604A1 – Composés dérivés de 1,3,4-oxadiazole utilisés comme inhibiteurs d'histone désacétylase 6. European Patent Office, 2020. Examples 1–150 illustrate SAR dependence on oxadiazole 2-substituent identity. View Source
• [2] Enamine Ltd. Comparative product listings for EN300-331750 (dihydrochloride) and EN300-323149 (monohydrochloride). Purity and pricing data aggregated via Kuujia.com. View Source

Quantitative Differentiation Evidence for 2-Methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole Dihydrochloride

Dihydrochloride vs. Monohydrochloride Salt Form: Procurement-Relevant Purity and Stoichiometry Difference

The dihydrochloride salt (EN300-331750) is supplied at a commercially reported purity of ≥95% by Enamine, whereas the monohydrochloride variant (EN300-323149, CAS 2059999-75-4) is listed with a purity of only 70% on the same vendor platform [1]. The dihydrochloride delivers a defined 2:1 chloride-to-base stoichiometry that eliminates ambiguity in the protonation state during assay preparation; the monohydrochloride's lower purity and uncertain salt composition introduce dosing variability in cell-based or biochemical assays [1].

Salt-Form Purity

Specification review

Purity ≥95% vs. 70% (monohydrochloride)

Defined dihydrochloride stoichiometry supports consistent assay preparation.

Vendor-reported data; lot-specific verification recommended.

Evidence Dimension	Vendor-reported purity and salt stoichiometry
Target Compound Data	Purity ≥95%; defined dihydrochloride stoichiometry (C₇H₁₁N₃O·2HCl)
Comparator Or Baseline	Monohydrochloride analog (CAS 2059999-75-4): purity 70%; stoichiometry C₇H₁₂ClN₃O
Quantified Difference	Purity difference: ≥25 absolute percentage points; stoichiometric certainty: defined 2 HCl vs. uncertain protonation
Conditions	Enamine commercial catalog listings as accessed via Kuujia.com price aggregator (data retrieved 2023–2024)

Why This Matters

When a procurement decision must deliver consistent, reproducible in vitro pharmacology, a ≥95% purity dihydrochloride salt with unambiguous stoichiometry minimizes the risk of potency underestimation or inter-lot variability compared to a 70%-purity, ill-defined monohydrochloride batch.

• [1] Enamine Ltd. catalog entries for EN300-331750 (dihydrochloride, purity ≥95%) and EN300-323149 (monohydrochloride, purity 70%), aggregated by Kuujia.com. View Source

Price-per-Gram Scaling and Bulk Availability Relative to the Closest 2-Substituted Analog

The 2-methyl dihydrochloride is priced at approximately $762 per gram at the 5-gram scale (EN300-331750-5.0g: $3,812) and drops to $565 per gram at the 10-gram scale ($5,652), reflecting moderate volume discounting [1]. The 2-(oxan-4-yl) analog (free base, CAS 2059932-29-3, MolCore NLT 97% purity) carries a different pricing structure that is not directly comparable due to the absence of the salt-forming component; however, the 2-pyridinyl dihydrochloride analog (CAS 2060040-96-0) represents the closest comparator class but lacks public pricing data, limiting direct economic comparison [2].

Procurement Cost

Context-dependent

$762/g (5 g scale) vs. $754/g monohydrochloride

Minimal cost premium for substantial purity gain.

Pricing as of Feb 2023; subject to change.

Evidence Dimension	Commercial procurement cost at two scale points
Target Compound Data	5 g: $3,812 ($762/g); 10 g: $5,652 ($565/g)
Comparator Or Baseline	2-(oxan-4-yl) analog (CAS 2059932-29-3, free base): price not publicly listed for equivalent scale; monohydrochloride 5 g: $3,770 ($754/g at 70% purity)
Quantified Difference	For equivalent 5-g quantities, the dihydrochloride incurs a +$42 absolute premium (+1.1%) over the monohydrochloride but delivers ≥25% higher purity
Conditions	Pricing data as of February 2023; Enamine store via Kuujia.com aggregator

Why This Matters

The negligible cost premium (~1%) for a ≥25% purity gain makes the dihydrochloride the economically rational selection for hit-confirmation workflows where material quality directly impacts data reproducibility and downstream SAR interpretation.

• [1] Kuujia.com price listing for Enamine EN300-331750-5.0g ($3,812) and EN300-331750-10.0g ($5,652), accessed February 2023. View Source
• [2] Kuujia.com price listing for monohydrochloride analog EN300-323149-5.0g ($3,770, 70% purity), accessed February 2024. View Source

Class-Level HDAC6 Inhibitory Potential and Selectivity Implication from Patent SAR

Patent EP3976604A1 discloses a broad series of 1,3,4-oxadiazole compounds wherein the 2-substituent identity strongly modulates HDAC6 vs. Class I HDAC selectivity. While no specific IC₅₀ value for 2-methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole is reported in the public domain, structurally proximate compounds bearing small alkyl groups at the oxadiazole 2-position demonstrate single-digit to sub-micromolar HDAC6 inhibition in the patent's biochemical assay cascade [1]. The 3-methylazetidine motif, absent from many comparator oxadiazole series, introduces a tertiary amine that is predicted to engage the HDAC6 catalytic zinc-binding pocket via a hydrogen-bond network distinct from the benzamide or hydroxamate zinc-binding groups of clinical-stage HDAC6 inhibitors (e.g., ricolinostat, citarinostat) [2].

HDAC6 Inhibitory Potential

Class-level

Predicted HDAC6 inhibitor; no public IC₅₀ data available.

Patent pharmacophore alignment suggests screening utility; experimental IC₅₀ required.

Class-level inference; verify post-procurement.

Evidence Dimension	Predicted HDAC6 inhibitory engagement based on patent scaffold SAR
Target Compound Data	Not experimentally determined in public literature; predicted HDAC6 inhibitor based on Markush claim scope in EP3976604A1
Comparator Or Baseline	Clinical HDAC6 inhibitors (ricolinostat HDAC6 IC₅₀ ~5 nM; citarinostat HDAC6 IC₅₀ ~2 nM); other oxadiazole-azetidine analogs with quantified patent data typically show IC₅₀ 0.01–10 µM
Quantified Difference	No direct quantitative comparison possible; class-level inference only
Conditions	Patent biochemical HDAC6 inhibition assays (EP3976604A1); zinc-chelating pharmacophore modeling

Why This Matters

For a scientific user evaluating procurement for an HDAC6-targeted screening campaign, the compound's structural alignment with validated patent pharmacophores provides a class-level rationale for inclusion, but actual IC₅₀ comparison versus a known reference inhibitor must be generated experimentally post-procurement due to the absence of published primary data.

• [1] EP3976604A1 – 1,3,4-Oxadiazole derivative compounds as HDAC6 inhibitors. Examples and biological data tables. View Source
• [2] KR-102537616-B1 – 1,3,4-Oxadiazole Derivative Compounds as Histone Deacetylase 6 Inhibitor, and the Pharmaceutical Composition Comprising the Same. View Source

Procurement-Driven Application Scenarios for 2-Methyl-5-(3-methylazetidin-3-yl)-1,3,4-oxadiazole Dihydrochloride

HDAC6-Focused Hit Identification and Lead Optimization Campaigns

The compound serves as a structurally characterized, patent-aligned entry point for HDAC6 inhibitor screening libraries. Its 2-methyl substitution and 3-methylazetidine motif place it within the claimed chemical space of EP3976604A1 [1]. Procurement of the high-purity (≥95%) dihydrochloride salt (EN300-331750) mitigates the risk of false negatives arising from low-purity material (cf. the monohydrochloride at 70% purity) and ensures accurate concentration-response curve generation in biochemical HDAC6 assays [2]. Downstream, its zinc-binding pharmacophore can be elaborated via parallel synthesis at the azetidine nitrogen to optimize isoform selectivity against Class I HDACs.

Salt-Form Comparative Physicochemical Profiling

The dihydrochloride salt provides a stoichiometrically defined starting point for measuring aqueous solubility, logD, and permeability as a function of counterion identity [1]. Comparing solubility and dissolution rate against the monohydrochloride (CAS 2059999-75-4, 70% purity) enables salt-form selection decisions for in vivo formulation, though absolute solubility values must be experimentally determined as no public data currently exist [2]. The azetidine pKa (~9–10, predicted) ensures complete protonation at physiological pH irrespective of salt form, but the chloride ion activity and hygroscopicity will differ.

Fragment-Based Drug Discovery (FBDD) and Structure-Based Design

With a molecular weight ≤226 g/mol (free base), the compound qualifies as a fragment-sized ligand suitable for NMR-based or surface plasmon resonance (SPR) screening against HDAC6 or other targets accommodating the oxadiazole-azetidine scaffold [1]. Its sp³-rich character (fraction sp³ ≈ 0.57) aligns with modern fragment library design principles favoring three-dimensionality over flat aromatic compounds. Procurement of the dihydrochloride ensures the correct protonation state for soaking experiments using HDAC6 co-crystallization protocols, where the azetidine tertiary amine may form a key hydrogen bond with the catalytic histidine residue [2].

Custom Derivative Synthesis and Chemical Tool Generation

The compound's 3-methylazetidine secondary amine is a tractable handle for diversification via N-alkylation, N-acylation, or N-sulfonylation, enabling rapid generation of focused libraries for SAR exploration [1]. The 2-methyl group on the oxadiazole serves as a metabolically stable, minimal steric substituent that preserves the core electronic properties of the oxadiazole ring while avoiding the CYP liability potential of larger lipophilic groups. Procuring the dihydrochloride ensures that the amine is delivered in its protonated, shelf-stable form, requiring only neutralization before functionalization.

Application

Selection Property

Validation Focus

HDAC6 inhibitor screening

Dihydrochloride salt stoichiometry and purity context

HDAC6 biochemical assay reproducibility

Salt-form comparative profiling

Defined counterion identity

Aqueous solubility and logD measurement

Fragment-based screening

Low molecular weight, sp³-rich scaffold

NMR/SPR binding assay compatibility

Custom library synthesis

Azetidine secondary amine handle

N-alkylation/acylation efficiency

• [1] Enamine Ltd. EN300-331750 product datasheet; EP3976604A1 patent disclosure of oxadiazole-azetidine HDAC6 inhibitors. View Source
• [2] Comparative vendor purity data for dihydrochloride (≥95%, EN300-331750) vs. monohydrochloride (70%, EN300-323149) from Enamine catalog; KR-102537616-B1 HDAC6 inhibitor patent. View Source